
4-Methylmorpholine-Borane: A Technical Guide
to Synthesis and Characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylmorpholine-borane

Cat. No.: B15288166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of 4-
methylmorpholine-borane (NMMB), a stable and selective reducing agent used in organic

synthesis. This document details the chemical properties, a representative synthesis protocol,

and the analytical data that define this versatile amine-borane complex.

Introduction
4-Methylmorpholine-borane (NMMB) is a coordination complex formed between the tertiary

amine 4-methylmorpholine and borane (BH₃). This complexation stabilizes the otherwise

pyrophoric and unstable borane gas, creating a white, crystalline solid that is easier and safer

to handle in a laboratory setting. NMMB is primarily utilized as a mild and selective reducing

agent for functional groups such as aldehydes and ketones. Its applications extend to the

synthesis of fine chemicals, pharmaceuticals, and in specialized analytical techniques like the

labeling of oligosaccharides for mass spectrometry.[1][2]

Chemical and Physical Properties
4-Methylmorpholine-borane is a white to off-white crystalline solid.[1] It is significantly more

stable in air compared to other borane complexes like borane-tetrahydrofuran (BH₃·THF) or

borane-dimethyl sulfide (BH₃·S(CH₃)₂). The key physical and chemical properties are

summarized in the table below.
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Property Value References

Molecular Formula C₅H₁₄BNO [1][2]

Molecular Weight 114.98 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 42-45 °C [1]

Purity Typically ≥97% [1]

Synthesis of 4-Methylmorpholine-Borane
The synthesis of NMMB involves the reaction of a borane source with 4-methylmorpholine.

Common borane sources include borane-tetrahydrofuran complex (BH₃·THF) for laboratory-

scale preparations and gaseous diborane (B₂H₆) for industrial production. The nitrogen atom in

4-methylmorpholine donates its lone pair of electrons to the electron-deficient boron atom of

borane, forming a stable dative bond.

Reactants

Products

Borane-THF Complex (BH3·THF)

4-Methylmorpholine-Borane

+ 4-Methylmorpholine

Tetrahydrofuran (THF)- THF

4-Methylmorpholine

Click to download full resolution via product page

Figure 1: Synthesis pathway of 4-Methylmorpholine-Borane.
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The following is a representative laboratory-scale protocol for the synthesis of 4-
methylmorpholine-borane.

Materials:

Borane-tetrahydrofuran complex (1 M solution in THF)

4-Methylmorpholine (NMM), anhydrous

Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a

dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add 4-methylmorpholine

(1.0 equivalent) dissolved in anhydrous THF.

Cool the stirred solution to 0 °C using an ice bath.

Slowly add the borane-tetrahydrofuran complex solution (1.0 equivalent) dropwise from the

dropping funnel to the 4-methylmorpholine solution over 30 minutes. Maintain the

temperature at 0 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by recrystallization from a suitable solvent

system (e.g., diethyl ether/hexane) or by distillation under reduced pressure to yield the pure

4-methylmorpholine-borane complex as a white solid.
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Start: Flame-dried flask under N2

Add 4-Methylmorpholine in anhydrous THF

Cool to 0 °C

Slowly add BH3·THF solution

Stir at room temperature for 2h

Solvent removal (Rotary Evaporator)

Purification (Recrystallization/Distillation)

Final Product: White solid NMMB

Click to download full resolution via product page

Figure 2: General experimental workflow for NMMB synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15288166?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization
The structure and purity of the synthesized 4-methylmorpholine-borane can be confirmed

using various spectroscopic techniques.

Technique Parameter
Observed
Value/Range

Reference

¹¹B NMR Chemical Shift (δ)
Broad singlet at -18 to

-24 ppm

¹H NMR Chemical Shift (δ)

~ -0.6 ppm (broad,

BH₃)~ 2.3 ppm (s, N-

CH₃)Morpholine ring

protons (multiplets)

¹³C NMR Chemical Shift (δ)

Signals for morpholine

carbons and the N-

methyl carbon

IR Spectroscopy Wavenumber (cm⁻¹)
~2300–2500 cm⁻¹ (B-

H stretch)

Mass Spectrometry Molecular Ion (m/z) 113 (observed)

Note on Molecular Formula: While some databases may list variations, the correct molecular

formula for the 1:1 complex of 4-methylmorpholine (C₅H₁₁NO) and borane (BH₃) is C₅H₁₄BNO.

Safety and Handling
4-Methylmorpholine-borane is a flammable solid and should be handled with care.[2] It is

advisable to work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid contact with skin and

eyes, and prevent inhalation of dust.[2] Store the compound in a tightly sealed container in a

cool, dry place away from ignition sources.

Conclusion
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4-Methylmorpholine-borane is a valuable and stable borane complex with significant

applications in organic synthesis as a mild reducing agent. The synthesis is straightforward,

involving the reaction of 4-methylmorpholine with a suitable borane source. The identity and

purity of the compound are readily confirmed by standard spectroscopic methods, particularly

NMR and IR spectroscopy. Proper handling and storage procedures are essential to ensure

safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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